Cas no 55348-85-1 (8-oxooct-4-enoic acid)
8-oxooct-4-enoic acid structure
Product Name:8-oxooct-4-enoic acid
CAS No:55348-85-1
MF:C8H12O3
MW:156.179082870483
CID:943795
PubChem ID:6365535
Update Time:2025-04-19
8-oxooct-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-oxooct-4-enoic acid
- (4E)-8-oxooct-4-enoic acid
- BESKFJNLFBROGY-OWOJBTEDSA-N
- SCHEMBL7756223
- 55348-85-1
- SCHEMBL7750399
- EINECS 259-605-5
-
- Inchi: 1S/C8H12O3/c9-7-5-3-1-2-4-6-8(10)11/h1-2,7H,3-6H2,(H,10,11)/b2-1+
- InChI Key: BESKFJNLFBROGY-OWOJBTEDSA-N
- SMILES: OC(CC/C=C/CCC=O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
8-oxooct-4-enoic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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